1-[4-(Pyrazol-1-ylmethyl)piperidin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(pyrazol-1-ylmethyl)piperidin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C12H17N3O/c1-2-12(16)14-8-4-11(5-9-14)10-15-7-3-6-13-15/h2-3,6-7,11H,1,4-5,8-10H2
• InChI Key: ZIYVLSHQICCMTI-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)CN2C=CC=N2
• Molecular Formula: C12H17N3O
• Molecular Weight: 219.28 g/mol

Description

Synthesis Analysis

The compound can be synthesized in various ways, including the reaction of 4-methoxyphenyl hydrazine and 2-bromo-1-(4-methoxyphenyl)ethanone in the presence of piperidine, followed by the reaction with acetic anhydride and acetic acid to form the pyrazole ring.

Molecular Structure Analysis

The molecular structure of this compound is complex and unique. It contains a pyrazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Chemical Reactions Analysis

The compound can undergo various chemical reactions due to its unique structure. For instance, it can participate in condensation reactions with several heterocyclic amines, cyanoacetamide, cyanothioacetamide, and 2-cyanoacetohydrazide.

Physical And Chemical Properties Analysis

The compound is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to the presence of a positive charge on either of two nitrogen atoms.

Future Directions

The current state of research on this compound is focused on evaluating its potential applications in various fields, including pharmacology, toxicology, and environmental science. There is a great importance of heterocyclic ring-containing drugs, and this compound, with its unique structure, could be a valuable addition to this class of drugs.